Cas no 134076-06-5 (2-butyl-5-ethyl-6-methyl-4(3H)-Pyrimidinone)

• Product Name: 2-butyl-5-ethyl-6-methyl-4(3H)-Pyrimidinone
• CAS No: 134076-06-5
• MF: C₁₁H₁₈N₂O
• MW: 194.273422718048
• CID: 2105120
• PubChem ID: 135625455
• Update Time: 2025-04-21

2-butyl-5-ethyl-6-methyl-4(3H)-Pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 2-butyl-5-ethyl-6-methyl-4(3H)-Pyrimidinone
• 134076-06-5
• APDMVECBJSYFER-UHFFFAOYSA-N
• SCHEMBL9490757
• DA-11980
• 2-n-Butyl-5-ethyl-6-methylpyrimidin-4(3H)-one
• AKOS017958688

• Inchi： 1S/C11H18N2O/c1-4-6-7-10-12-8(3)9(5-2)11(14)13-10/h4-7H2,1-3H3,(H,12,13,14)
• InChI Key： APDMVECBJSYFER-UHFFFAOYSA-N
• SMILES： O=C1C(CC)=C(C)N=C(CCCC)N1

Computed Properties

• Exact Mass: 194.141913202Da
• Monoisotopic Mass: 194.141913202Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.5Ų